Cas no 2228435-63-8 (methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate)
methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate
- 2228435-63-8
- methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate
- EN300-1791763
-
- Inchi: 1S/C13H17NO2/c1-14-13(7-8-13)9-10-5-3-4-6-11(10)12(15)16-2/h3-6,14H,7-9H2,1-2H3
- InChI Key: VCMZZEPKJGYXRQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=CC=1CC1(CC1)NC)=O
Computed Properties
- Exact Mass: 219.125928785g/mol
- Monoisotopic Mass: 219.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38.3Ų
methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1791763-0.05g |
methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate |
2228435-63-8 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1791763-0.1g |
methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate |
2228435-63-8 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1791763-0.25g |
methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate |
2228435-63-8 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1791763-0.5g |
methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate |
2228435-63-8 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1791763-1.0g |
methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate |
2228435-63-8 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1791763-2.5g |
methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate |
2228435-63-8 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1791763-5.0g |
methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate |
2228435-63-8 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1791763-10.0g |
methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate |
2228435-63-8 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1791763-1g |
methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate |
2228435-63-8 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1791763-5g |
methyl 2-{[1-(methylamino)cyclopropyl]methyl}benzoate |
2228435-63-8 | 5g |
$3189.0 | 2023-09-19 |
methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate
Research Brief on Methyl 2-{1-(Methylamino)cyclopropylmethyl}benzoate (CAS: 2228435-63-8): Recent Advances and Applications
Methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate (CAS: 2228435-63-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique cyclopropylmethyl and benzoate functional groups, has been investigated for its potential therapeutic applications, particularly in the modulation of biological targets such as enzymes and receptors. Recent studies have explored its role as a key intermediate in the synthesis of novel pharmacophores and its biological activity in various disease models.
The structural features of methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate, including the cyclopropyl ring and the ester linkage, contribute to its stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Recent research has focused on optimizing its synthetic pathways to enhance yield and purity, as well as elucidating its mechanism of action in biological systems. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity and to study its interactions with biomolecules.
In a recent study published in the *Journal of Medicinal Chemistry*, researchers demonstrated the compound's efficacy as a precursor in the synthesis of potent kinase inhibitors. The study highlighted its role in the development of targeted therapies for cancer, where it exhibited selective inhibition of specific kinase pathways involved in tumor proliferation. Additionally, in vitro assays revealed its potential anti-inflammatory properties, suggesting broader therapeutic applications beyond oncology.
Another significant advancement involves the use of methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate in the design of prodrugs. Its ester functionality allows for controlled release of active metabolites, enhancing drug delivery and reducing side effects. This approach has been particularly valuable in the development of central nervous system (CNS) therapeutics, where precise modulation of drug release is critical for efficacy and safety.
Despite these promising findings, challenges remain in the clinical translation of methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate-based compounds. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and to advance the compound from bench to bedside.
In conclusion, methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate (CAS: 2228435-63-8) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from oncology to CNS disorders, underscoring its potential as a cornerstone in the development of next-generation therapeutics. Continued research and innovation in its synthesis and biological evaluation will be pivotal in unlocking its full therapeutic potential.
2228435-63-8 (methyl 2-{1-(methylamino)cyclopropylmethyl}benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)